Cas no 893649-14-4 (4'-(acetamidomethyl)-1,1'-biphenyl-3-carboxylic acid)

• Product Name: 4'-(acetamidomethyl)-1,1'-biphenyl-3-carboxylic acid
• CAS No: 893649-14-4
• MF: C₁₆H₁₅NO₃
• MW: 269.295204401016
• CID: 5636944
• PubChem ID: 23005027
• Update Time: 2025-10-30

4'-(acetamidomethyl)-1,1'-biphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS004116658
• Z2465764612
• 893649-14-4
• EN300-28283134
• 4'-(acetamidomethyl)-[1,1'-biphenyl]-3-carboxylic acid
• 4'-(acetamidomethyl)-1,1'-biphenyl-3-carboxylic acid

• Inchi： 1S/C16H15NO3/c1-11(18)17-10-12-5-7-13(8-6-12)14-3-2-4-15(9-14)16(19)20/h2-9H,10H2,1H3,(H,17,18)(H,19,20)
• InChI Key： ZPRWLKAZTJZKQM-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C1C=CC(=CC=1)CNC(C)=O)=O

Computed Properties

• Exact Mass: 269.10519334g/mol
• Monoisotopic Mass: 269.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4'-(acetamidomethyl)-1,1'-biphenyl-3-carboxylic acid

Comprehensive Overview of 4'-(acetamidomethyl)-1,1'-biphenyl-3-carboxylic acid (CAS No. 893649-14-4)

4'-(acetamidomethyl)-1,1'-biphenyl-3-carboxylic acid (CAS No. 893649-14-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique biphenyl backbone and acetamidomethyl functional group, serves as a critical intermediate in the synthesis of advanced drug candidates. Its molecular structure, which combines aromaticity with polar substituents, makes it a versatile building block for designing molecules with targeted biological activities.

In recent years, the demand for 4'-(acetamidomethyl)-1,1'-biphenyl-3-carboxylic acid has surged due to its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a precursor for small-molecule inhibitors, which are pivotal in treating diseases such as cancer and inflammatory disorders. The compound's carboxylic acid moiety allows for further derivatization, enabling the creation of analogs with enhanced pharmacokinetic properties. This adaptability aligns with the growing trend of personalized medicine, where tailored therapeutics are developed to meet individual patient needs.

From a synthetic chemistry perspective, 4'-(acetamidomethyl)-1,1'-biphenyl-3-carboxylic acid exemplifies the importance of structure-activity relationship (SAR) studies. Its biphenyl core provides rigidity, while the acetamidomethyl group introduces hydrogen-bonding capabilities, a combination often sought after in fragment-based drug design. These features have made it a subject of interest in high-throughput screening campaigns, where it is evaluated for interactions with various biological targets. The compound's CAS No. 893649-14-4 is frequently cited in patent literature, underscoring its commercial and academic relevance.

The compound's stability under physiological conditions further enhances its appeal for bioconjugation applications. For instance, it can be linked to peptides or antibodies to create targeted drug delivery systems, a hot topic in nanomedicine. This aligns with the broader industry shift toward precision therapeutics, where minimizing off-target effects is paramount. Additionally, its compatibility with green chemistry principles—such as reduced waste generation and energy-efficient synthesis—makes it a candidate for sustainable pharmaceutical manufacturing.

In the context of search engine trends, queries related to "4'-(acetamidomethyl)-1,1'-biphenyl-3-carboxylic acid uses" and "CAS 893649-14-4 suppliers" have seen a steady increase, reflecting its growing industrial footprint. Researchers and procurement specialists often seek information on its purity standards, storage conditions, and scalable synthesis methods. Addressing these queries, this overview highlights the compound's role in advancing biopharmaceutical innovation while adhering to stringent regulatory guidelines.

Looking ahead, 4'-(acetamidomethyl)-1,1'-biphenyl-3-carboxylic acid is poised to remain a key player in cutting-edge research. Its integration into combinatorial chemistry libraries and AI-driven drug discovery platforms exemplifies the intersection of traditional synthetic methods with modern computational tools. As the scientific community continues to explore its potential, this compound will likely contribute to breakthroughs in therapeutic development and material science, solidifying its status as a cornerstone of interdisciplinary innovation.